3,5-Dichloro-2-cyanopyridine

• IUPAC Name: 3,5-dichloropyridine-2-carbonitrile
• InChI: InChI=1S/C6H2Cl2N2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H
• InChI Key: ATUOLSDAAPMVJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C#N)Cl
• Molecular Formula: C6H2Cl2N2
• DSSTOX Substance ID: DTXSID90377839
• Molecular Weight: 173.00 g/mol
• CAS RN: 85331-33-5

Description

3,5-Dichloro-2-cyanopyridine (DC2CP) is an organic compound from the pyridine family. It is used in many scientific research applications due to its unique properties. DC2CP has been used in the synthesis of a variety of compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Coordination Polymers and Metal-Organic Frameworks

3,5-Dichloro-2-cyanopyridine serves as a crucial ligand in the construction of coordination polymers and metal-organic frameworks. Zhao et al. (2017) demonstrated how 4-Cyanopyridine, a similar compound, acts as both a mono- and bidentate ligand in transition metal complexes, leading to the formation of polymeric chains. These structures are pivotal in developing new materials with potential applications in catalysis, gas storage, and separation technologies Haishuang Zhao et al., 2017.

Synthesis of Heterocyclic Compounds

The versatility of this compound extends to the synthesis of heterocyclic compounds. Arya et al. (2013) explored its condensation reactions to produce amidine and bis amidine derivatives, which exhibited significant anti-inflammatory and anticancer activities. This underscores its role as a building block in medicinal chemistry, enabling the development of new therapeutic agents Surbhi Arya et al., 2013.

Green Chemistry Applications

In the context of green chemistry, this compound has been utilized in the catalytic conversion of CO2 and glycerol to glycerol carbonate, showcasing its potential as an eco-friendly catalyst. Su et al. (2017) found that 2-cyanopyridine facilitates this conversion by acting both as a dehydrating agent and as a catalyst, highlighting a novel approach for CO2 activation and utilization Xinluona Su et al., 2017.

Pharmacological Applications

Safety and Hazards

3,5-Dichloro-2-cyanopyridine is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

3,5-Dichloro-2-cyanopyridine, also known as 3,5-dichloropicolinonitrile, is a chemical compound used in the synthesis of various pharmaceuticals and agrochemicals

Mode of Action

It is known that it can be synthesized in a scalable manner and is used to make pharmaceuticals and agrochemicals .

Biochemical Pathways

The compound is a key intermediate in the synthesis of niacin and niacinamide, which are essential components of the biochemical pathways involved in cellular respiration . It is also used in the synthesis of pesticides and rubber additives .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific pharmaceutical or agrochemical product in which it is used. For instance, when used in the synthesis of certain pharmaceuticals, the resulting medication may have effects such as treating cardiovascular diseases or neurological conditions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. It is generally recommended to store the compound in a sealed container in a dry, room-temperature environment .

Biochemical Analysis

Biochemical Properties

3,5-Dichloro-2-cyanopyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the inhibition or activation of enzymatic activity, leading to changes in metabolic pathways. Additionally, this compound can bind to specific proteins, altering their function and stability .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to modulate the expression of genes involved in oxidative stress response and apoptosis. This modulation can lead to either the promotion or inhibition of cell death, depending on the cellular context .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, such as enzymes and receptors, leading to changes in their activity. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, preventing substrate binding and subsequent catalysis. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its efficacy. Long-term exposure to this compound has been associated with alterations in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and can be used to study its biochemical properties without adverse effects. At higher doses, this compound can cause toxic effects, including liver and kidney damage. Threshold effects have been observed, where a specific dosage level leads to a significant increase in toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. The compound can be metabolized into various intermediates, which may have different biological activities. These metabolic pathways can influence the overall effect of this compound on cellular function and metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The localization and accumulation of this compound within specific cellular compartments can affect its activity and function .

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound may accumulate in the mitochondria, where it can influence mitochondrial function and energy metabolism .

Synthesis routes and methods

Procedure details

3,5-Dichloropyridine-N-oxide (10.0 g, 61 mmol), trimethysilylcyanide (25 mL, 183 mmol) and triethylamine (17 mL, 122 mmol) combined in acetonitrile (60 mL) and heated to reflux for 6 hr. The solvent was evaporated and the residue was partitioned between diethyl ether and 5% aq. NaHCO3. The organic phase was dried (MgSO4), evaporated, and the product purified by chromatography over silica gel to yield 10.0 g (97%) of the title compound: 1H NMR (300 MHz, CDCl3) δ 7.92 (d, 1H), 8.58 (d, 1H).